Cas no 2171887-48-0 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamidobutanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamidobutanoic acid
• CAS No: 2171887-48-0
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6193636
• PubChem ID: 165540979
• Update Time: 2025-07-22

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamidobutanoic acid
• 2171887-48-0
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,5,5-trimethylhexanamido]butanoic acid
• EN300-1485407

• Inchi： 1S/C28H36N2O5/c1-28(2,3)17-19(16-25(31)30(4)15-9-14-26(32)33)29-27(34)35-18-24-22-12-7-5-10-20(22)21-11-6-8-13-23(21)24/h5-8,10-13,19,24H,9,14-18H2,1-4H3,(H,29,34)(H,32,33)
• InChI Key： ICQHUXYYWYHTAF-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(N(C)CCCC(=O)O)=O)CC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamidobutanoic acid

Comprehensive Overview of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamidobutanoic acid (CAS No. 2171887-48-0)

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamidobutanoic acid (CAS No. 2171887-48-0) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group, makes it a critical building block in solid-phase peptide synthesis (SPPS), a technique dominating modern drug discovery and biopharmaceutical research. As the demand for precision therapeutics and custom peptides surges, this compound has garnered significant attention for its role in developing targeted drug delivery systems and diagnostic probes.

In recent years, the scientific community has increasingly focused on Fmoc chemistry due to its compatibility with automated synthesis platforms. The Fmoc group in 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamidobutanoic acid offers orthogonal protection, enabling selective deprotection under mild basic conditions—a feature highly valued in multi-step organic synthesis. Researchers frequently search for "Fmoc-amino acid applications" or "CAS 2171887-48-0 solubility," reflecting practical concerns in laboratory workflows. This compound’s hydrophobic properties and steric effects from the trimethylhexanamido moiety further influence its reactivity, making it a subject of studies on peptide stability and side-chain interactions.

The rise of AI-driven molecular design has amplified interest in derivatives like 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamidobutanoic acid. Computational tools now predict its compatibility with non-natural amino acids, addressing queries such as "how to modify Fmoc peptides for better bioavailability." Its butanoic acid terminus also allows conjugation with nanoparticles or fluorescent tags, aligning with trends in theranostics—a fusion of therapy and diagnostics. This versatility positions the compound as a key player in personalized medicine, where peptide-based vaccines and immune modulators are gaining traction.

From a synthetic perspective, CAS 2171887-48-0 exemplifies advancements in green chemistry. Laboratories prioritize "eco-friendly Fmoc deprotection methods" to reduce waste, and this compound’s design supports such initiatives. Its modular architecture enables efficient microwave-assisted synthesis, a technique frequently searched alongside "time-saving peptide coupling strategies." Moreover, its stability under ambient storage conditions (unlike some Boc-protected analogs) makes it a preferred choice for industrial-scale production.

In conclusion, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamidobutanoic acid bridges fundamental research and applied science. Its relevance in cancer research, neuroscience (e.g., amyloid peptide studies), and material science underscores its multidisciplinary impact. As the scientific landscape evolves, this compound will remain pivotal in answering pressing questions about peptide self-assembly, biofunctional materials, and beyond.